Cas no 61517-51-9 (Sulfamic acid, (1-ethylbutyl)-)

• Product Name: Sulfamic acid, (1-ethylbutyl)-
• CAS No: 61517-51-9
• MF: C₆H₁₅NO₃S
• MW: 181.253200769424
• CID: 476492
• PubChem ID: 23466968
• Update Time: 2025-04-19

Sulfamic acid, (1-ethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, (1-ethylbutyl)-
• hexan-3-ylsulfamic acid
• 61517-51-9
• SCHEMBL1780277
• DTXSID40634424

• Inchi： 1S/C6H15NO3S/c1-3-5-6(4-2)7-11(8,9)10/h6-7H,3-5H2,1-2H3,(H,8,9,10)
• InChI Key： BKSJBPVVAKYCHO-UHFFFAOYSA-N
• SMILES： S(NC(CC)CCC)(=O)(=O)O

Computed Properties

• Exact Mass: 181.07735
• Monoisotopic Mass: 181.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4